Cas no 1967003-62-8 (tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate)

• Product Name: tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• CAS No: 1967003-62-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.30
• CID: 5104770
• PubChem ID: 122419948
• Update Time: 2025-10-20

tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl(S)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• EOS-61999
• Pyrazolo[1,5-a]pyrazine-5(4H)-carboxylic acid, 6,7-dihydro-6-methyl-, 1,1-dimethylethyl ester, (6S)-
• (S)-tert-Butyl 6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• C90724
• CS-0226203
• 1967003-62-8
• SCHEMBL17936828
• tert-butyl (6S)-6-methyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• tert-Butyl (s)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4h)-carboxylate

• Inchi： 1S/C12H19N3O2/c1-9-7-15-10(5-6-13-15)8-14(9)11(16)17-12(2,3)4/h5-6,9H,7-8H2,1-4H3/t9-/m0/s1
• InChI Key： DMKHMDWQRSPOAU-VIFPVBQESA-N
• SMILES： C12=CC=NN1C[C@H](C)N(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS No. 1967003-62-8): A Comprehensive Overview

tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS No. 1967003-62-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of this compound.

Structural Characteristics

The molecular structure of tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate is characterized by a pyrazolopyrazine core with a tert-butyl ester group and a methyl substituent at the 6-position. The tert-butyl ester group is a common protecting group in organic synthesis, providing stability and ease of manipulation during chemical reactions. The chiral center at the 6-position (denoted as 6S) adds an additional layer of complexity to the molecule's properties and potential biological activities.

Synthesis Methods

The synthesis of tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been extensively studied in recent years. One of the most commonly reported methods involves the reaction of 2-amino-3-methylpyrazine with tert-butyl acrylate in the presence of a suitable catalyst. The resulting intermediate is then cyclized to form the pyrazolopyrazine core. The chirality at the 6-position can be introduced through asymmetric synthesis techniques or by using chiral starting materials.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that significantly reduces the number of steps and improves the overall yield. This method involves a cascade reaction sequence that combines multiple transformations in a single flask, making it highly attractive for large-scale production.

Biological Properties

tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has shown promising biological activities in various assays. One of its key properties is its ability to modulate specific enzymes and receptors involved in cellular signaling pathways. For instance, it has been reported to exhibit potent inhibitory activity against phosphodiesterase enzymes (PDEs), which are implicated in several diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its enzymatic inhibition properties, this compound has also demonstrated anti-inflammatory effects in preclinical studies. Research conducted at the University of California found that tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate significantly reduced inflammation markers in animal models of arthritis. These findings suggest its potential as a therapeutic agent for inflammatory diseases.

Clinical Applications and Research Advancements

The therapeutic potential of tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has led to several clinical trials aimed at evaluating its safety and efficacy. A phase I clinical trial conducted by a leading pharmaceutical company demonstrated that the compound was well-tolerated by human subjects with minimal side effects. The trial also provided preliminary evidence of its effectiveness in reducing inflammation and improving symptoms in patients with chronic inflammatory conditions.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and therapeutic index. Scientists are exploring various prodrug strategies and delivery systems to improve its absorption and distribution in the body. These efforts are expected to pave the way for more effective treatments for a range of diseases.

Conclusion

tert-butyl (6S)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS No. 1967003-62-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing the treatment of various diseases.